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Compound of Interest

Compound Name: 3-Chloropropyltrichlorosilane

Cat. No.: B1580857 Get Quote

An In-Depth Technical Guide to the Safe Handling of 3-Chloropropyltrichlorosilane

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Chloropropyltrichlorosilane (CPTCS) is a versatile organosilicon compound widely utilized

as a coupling agent, surface modifier, and crosslinking agent in diverse industrial and research

applications, including drug development.[1] Its high reactivity, while beneficial for its intended

applications, also presents significant health and safety hazards. This guide provides a

comprehensive overview of the safety data for CPTCS and outlines detailed precautions and

protocols for its safe handling to minimize risks in a laboratory setting. The information herein is

synthesized from authoritative safety data sheets and chemical databases to ensure technical

accuracy and promote a culture of safety in research and development environments.

Chemical Identity and Properties
Understanding the fundamental properties of a chemical is the cornerstone of safe handling.

CPTCS is a colorless to pale yellow liquid with a pungent odor.[2] Its key identifiers and

physical and chemical properties are summarized below.

Table 1: Chemical Identification and Properties of 3-Chloropropyltrichlorosilane
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Property Value Source(s)

Chemical Name (3-Chloropropyl)trichlorosilane [3]

Synonyms

CPTCS, Trichloro(3-

chloropropyl)silane, γ-

Chloropropyl)trichlorosilane

[1][2][4]

CAS Number 2550-06-3 [3]

Molecular Formula C₃H₆Cl₄Si [2][5]

Molecular Weight 211.98 g/mol

Boiling Point 181.5 °C [5]

Flash Point 80 °C (176 °F)

Density 1.360 g/cm³ at 20 °C

Reactivity
Reacts with water to form

hydrochloric acid and heat.[6]

The trichlorosilyl group is highly susceptible to hydrolysis, reacting vigorously with water and

other protic solvents to produce hydrochloric acid (HCl). This reactivity is the primary driver for

many of the safety precautions detailed in this guide.

Hazard Identification and GHS Classification
3-Chloropropyltrichlorosilane is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).[6] It is crucial to

understand these hazards to implement appropriate safety measures.

GHS Pictograms:

Flame, Corrosive, Skull and Crossbones, Exclamation Mark[6]

Signal Word: Danger[6]

Hazard Statements:
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H227: Combustible liquid.[7]

H302: Harmful if swallowed.[5][7]

H314: Causes severe skin burns and eye damage.[7]

H317: May cause an allergic skin reaction.[7]

H331: Toxic if inhaled.[6]

EUH014: Reacts violently with water.

The combination of flammability, corrosivity, and toxicity necessitates a multi-faceted approach

to risk mitigation, encompassing engineering controls, administrative controls, and personal

protective equipment.

Risk Assessment and Control Workflow
A systematic approach to risk assessment is essential when working with hazardous chemicals

like CPTCS. The following diagram illustrates a logical workflow for identifying, assessing, and

controlling the risks associated with its handling.
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Figure 1: Risk Assessment and Control Workflow for CPTCS Handling
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Caption: Logical workflow for risk assessment and control in handling CPTCS.
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Safe Handling and Experimental Protocols
Adherence to strict protocols is non-negotiable when working with CPTCS. The causality

behind these steps is directly linked to the chemical's hazardous properties.

Engineering Controls
The primary line of defense is to minimize exposure through properly designed and maintained

engineering controls.

Ventilation: All handling of CPTCS must be conducted in a certified chemical fume hood to

prevent the inhalation of its toxic and corrosive vapors.[8][9]

Emergency Equipment: A safety shower and eyewash station must be readily accessible and

tested regularly.[3][9]

Inert Atmosphere: For reactions sensitive to moisture, handling under an inert atmosphere

(e.g., nitrogen or argon) is recommended to prevent hydrolysis.[9]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent personal exposure.

Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should also

be worn when there is a risk of splashing.[3]

Skin Protection:

Gloves: Neoprene or nitrile rubber gloves are recommended.[10] Gloves should be

inspected before use and changed frequently, especially if contact with the chemical is

suspected.

Protective Clothing: A flame-resistant lab coat and closed-toe shoes are required.

Additional protective clothing may be necessary depending on the scale of the experiment.

[3][9]

Respiratory Protection: If there is a risk of exceeding exposure limits, a NIOSH-certified

respirator with an organic vapor cartridge is necessary.[10]
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Step-by-Step Handling Protocol
Preparation:

Ensure the chemical fume hood is functioning correctly.

Assemble all necessary equipment and reagents before opening the CPTCS container.

Don the appropriate PPE as detailed in section 4.2.

Dispensing:

Ground and bond the container and receiving equipment to prevent static discharge,

which could ignite flammable vapors.[10]

Use only non-sparking tools for opening and closing containers.[10][11]

Slowly dispense the required amount of CPTCS, avoiding splashing.

Reaction Setup:

If the reaction is sensitive to moisture, ensure all glassware is oven-dried and cooled

under an inert atmosphere.

Add CPTCS to the reaction vessel in a controlled manner, preferably via a syringe or

addition funnel.

Post-Handling:

Tightly close the CPTCS container immediately after use.[9][10]

Decontaminate any surfaces that may have come into contact with the chemical.

Properly dispose of contaminated gloves and other disposable materials in a designated

hazardous waste container.

Wash hands thoroughly with soap and water after removing gloves.[10][11]
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Storage and Incompatibility
Proper storage is crucial to maintain the chemical's integrity and prevent hazardous reactions.

Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area

away from heat, sparks, and open flames.[3][8][9] The storage area should be designated for

corrosive and flammable liquids.

Incompatible Materials: Avoid contact with water, moist air, strong oxidizing agents, and

strong acids.[9][10] The reaction with water is particularly hazardous as it produces corrosive

hydrogen chloride gas.[6]

Emergency Procedures
In the event of an emergency, a swift and informed response is critical.

First-Aid Measures
Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer

oxygen. Seek immediate medical attention.[6][8]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

20 minutes while removing contaminated clothing. Seek immediate medical attention.[6][8]

Eye Contact: Immediately flush the eyes with plenty of water for at least 20 minutes, lifting

the upper and lower eyelids. Seek immediate medical attention from an ophthalmologist.[6]

[8]

Ingestion: Do NOT induce vomiting. If the victim is conscious, rinse their mouth with water.

Seek immediate medical attention.[6][8]

Accidental Release Measures
Evacuate: Immediately evacuate all non-essential personnel from the area.

Ventilate: Ensure the area is well-ventilated, but only if it is safe to do so.
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Eliminate Ignition Sources: Remove all sources of heat, sparks, and open flames from the

vicinity of the spill.[3][8]

Containment: For small spills, absorb the chemical with an inert material such as vermiculite,

sand, or earth. Do not use combustible materials.

Cleanup: Carefully collect the absorbed material into a suitable, labeled container for

hazardous waste disposal. Use non-sparking tools during cleanup.[10]

Decontamination: Decontaminate the spill area thoroughly.

Conclusion
3-Chloropropyltrichlorosilane is an invaluable reagent in many areas of chemical research

and development. However, its hazardous properties demand the utmost respect and

adherence to stringent safety protocols. By understanding its chemical nature, implementing

robust engineering and administrative controls, and consistently using appropriate personal

protective equipment, researchers can mitigate the risks and handle this chemical safely and

effectively. A proactive and well-informed approach to safety is paramount to protecting

personnel and the research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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